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Abstract
Bombolitin IV is a cationic antimicrobial peptide discovered in the venom of the bumblebee

Megabombus pennsylvanicus. As a member of the bombolitin peptide family, it exhibits a range

of biological activities, including hemolytic, mast cell degranulating, and antimicrobial

properties. These activities are primarily attributed to its ability to interact with and disrupt

cellular membranes. This technical guide provides an in-depth overview of the discovery, origin,

and physicochemical properties of Bombolitin IV. It further details its known biological

functions and proposed mechanisms of action. Comprehensive experimental protocols for the

isolation, purification, and functional characterization of Bombolitin IV are provided, along with

visualizations of key pathways and workflows to facilitate further research and development in

this area.

Introduction
Antimicrobial peptides (AMPs) are a crucial component of the innate immune system across a

wide range of organisms. In recent years, venom-derived AMPs have garnered significant

interest as potential therapeutic agents due to their potent and broad-spectrum activity. The

bombolitins, a family of five structurally related heptadecapeptides from the venom of the

bumblebee Megabombus pennsylvanicus, represent a promising class of such peptides[1].

Bombolitin IV, a member of this family, is a cationic and amphipathic peptide with a range of

biological effects, including the lysis of erythrocytes and liposomes, degranulation of mast cells
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leading to histamine release, and the stimulation of phospholipase A2[1]. This document serves

as a comprehensive technical resource for researchers, scientists, and drug development

professionals, detailing the current knowledge on Bombolitin IV and providing standardized

protocols for its study.

Discovery and Origin
Bombolitin IV was first identified as part of a comprehensive analysis of the venom of the

bumblebee Megabombus pennsylvanicus. Researchers isolated and sequenced five

homologous peptides, which they named bombolitins I, II, III, IV, and V[1]. These peptides are

characterized by their relatively short length (17 amino acids) and a high content of

hydrophobic residues, contributing to their amphipathic nature[1].

Molecular and Physicochemical Properties
Bombolitin IV is a heptadecapeptide with the amino acid sequence Ile-Asn-Ile-Lys-Asp-Ile-

Leu-Ala-Lys-Leu-Val-Lys-Val-Leu-Gly-His-Val-NH2. The physicochemical properties of

Bombolitin IV and its related family members are summarized in the table below.
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Peptide
Amino Acid
Sequence

Molecular Weight
(Da)

Net Charge (at pH
7)

Bombolitin I

Ile-Lys-Ile-Thr-Thr-

Met-Leu-Ala-Lys-Leu-

Gly-Lys-Val-Leu-Ala-

His-Val-NH2

1887.3 +4

Bombolitin II

Val-Asn-Leu-Lys-Ala-

Ile-Leu-Ala-Lys-Val-

Leu-Ala-His-Val-NH2

1880.3 +4

Bombolitin III

Ile-Asn-Val-Leu-Ser-

Ala-Leu-Ala-Lys-Val-

Leu-Ala-His-Val-NH2

1866.3 +3

Bombolitin IV

Ile-Asn-Ile-Lys-Asp-

Ile-Leu-Ala-Lys-Leu-

Val-Lys-Val-Leu-Gly-

His-Val-NH2

1928.4 +3

Bombolitin V

Ile-Asn-Val-Leu-Gly-

Ile-Leu-Gly-Leu-Leu-

Gly-Lys-Ala-Leu-Ser-

His-Leu-NH2

1787.2 +2

Table 1: Physicochemical properties of the Bombolitin peptide family. Data compiled from

available literature.

Biological Activity and Mechanism of Action
The biological activities of the bombolitin peptide family are primarily attributed to their

interaction with and disruption of cellular membranes. While specific quantitative data for

Bombolitin IV is limited, the activities of the bombolitin family have been characterized in

several assays.
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Biological Activity
Peptide
Family/Member

Quantitative Data
Target
Cells/System

Hemolytic Activity Bombolitins (general)
Threshold dose: 0.5-

2.5 µg/mL
Erythrocytes

Bombolitin V ED50: 0.7 µg/mL
Guinea Pig

Erythrocytes

Mast Cell

Degranulation
Bombolitins (general)

Threshold dose: 0.5-

2.5 µg/mL

Rat Peritoneal Mast

Cells

Bombolitin V ED50: 2 µg/mL
Rat Peritoneal Mast

Cells

Antimicrobial Activity
Bombolitin from B.

ignitus

High activity against

Gram-positive and

Gram-negative

bacteria

E. coli, S. aureus, etc.

[2]

Table 2: Summary of the biological activities of Bombolitin peptides. Specific data for

Bombolitin IV is not currently available and the table reflects data for the broader bombolitin

family.

The proposed mechanism of action for bombolitins involves their amphipathic α-helical

structure, which allows them to insert into the lipid bilayer of cell membranes, leading to pore

formation and subsequent cell lysis. This disruption of membrane integrity is believed to be the

underlying cause of its hemolytic, antimicrobial, and mast cell degranulating effects.

Signaling Pathways
The primary mechanism of Bombolitin IV is thought to be direct membrane disruption rather

than interaction with specific signaling pathways. However, its ability to stimulate

phospholipase A2 suggests a potential indirect influence on signaling cascades that are

downstream of lipid second messengers. The release of arachidonic acid by phospholipase A2

can initiate the production of eicosanoids, which are potent inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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